Cas no 2097919-33-8 (N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide)

• Product Name: N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide
• CAS No: 2097919-33-8
• MF: C₂₀H₂₁NO₂S₂
• MW: 371.516242742538
• CID: 5355650
• Update Time: 2025-06-09

N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(furan-2-yl)-2-(thiophen-3-yl)ethyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide
• N-[2-(furan-2-yl)-2-thiophen-3-ylethyl]-1-thiophen-2-ylcyclopentane-1-carboxamide
• N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide

• Inchi： 1S/C20H21NO2S2/c22-19(20(8-1-2-9-20)18-6-4-11-25-18)21-13-16(15-7-12-24-14-15)17-5-3-10-23-17/h3-7,10-12,14,16H,1-2,8-9,13H2,(H,21,22)
• InChI Key： TXSAZNOFQDEPFE-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1(C(NCC(C2=CC=CO2)C2=CSC=C2)=O)CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 467
• XLogP3: 4.5
• Topological Polar Surface Area: 98.7

Additional information on N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide

Comprehensive Overview of N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide (CAS No. 2097919-33-8)

The compound N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide (CAS No. 2097919-33-8) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and material science. Its complex architecture, featuring furan and thiophene rings, makes it a promising candidate for various applications, including drug development and organic electronics. Researchers are particularly interested in its potential as a small-molecule inhibitor or ligand due to its ability to interact with biological targets.

One of the most intriguing aspects of this compound is its heterocyclic framework, which combines furan and thiophene moieties. These heterocycles are known for their electron-rich properties, making them valuable in the design of organic semiconductors and pharmacophores. The presence of the cyclopentane ring further enhances its conformational rigidity, which is often desirable in drug discovery to improve binding affinity and selectivity. This structural feature aligns with current trends in fragment-based drug design, where researchers prioritize molecules with optimal three-dimensional shapes.

In recent years, the scientific community has shown growing interest in N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide due to its potential role in addressing challenges in neurodegenerative diseases and cancer therapeutics. For instance, its thiophene derivatives have been explored as modulators of protein-protein interactions, a hot topic in precision medicine. Additionally, its furan component has been linked to antioxidant properties, which are highly relevant in the context of aging research and oxidative stress management.

From a synthetic chemistry perspective, the preparation of CAS No. 2097919-33-8 involves multi-step organic transformations, including amide coupling and heterocyclic ring formation. These methods are widely discussed in academic circles, especially in the context of green chemistry and sustainable synthesis. Researchers are actively investigating catalytic systems to optimize the yield and reduce the environmental impact of producing such complex molecules. This aligns with the broader industry shift toward eco-friendly chemical processes.

The compound's potential applications extend beyond pharmaceuticals. Its conjugated system, derived from the thiophene and furan rings, makes it a candidate for organic light-emitting diodes (OLEDs) and photovoltaic materials. With the rising demand for renewable energy solutions, materials like N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide are being scrutinized for their electronic properties. Computational studies have predicted favorable charge transport characteristics, which could revolutionize flexible electronics.

Another area of interest is the compound's bioavailability and metabolic stability, which are critical factors in drug development. Preliminary studies suggest that its lipophilic nature may enhance membrane permeability, a key consideration for central nervous system (CNS) drugs. However, further ADME (Absorption, Distribution, Metabolism, and Excretion) studies are needed to validate these hypotheses. This reflects the broader challenge of balancing molecular complexity with drug-like properties in modern medicinal chemistry.

In summary, N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide (CAS No. 2097919-33-8) represents a fascinating intersection of chemistry, biology, and materials science. Its versatile structure opens doors to innovations in drug discovery, organic electronics, and sustainable technology. As research progresses, this compound may well become a cornerstone in the development of next-generation therapeutics and advanced materials.